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Introduction

Lipid peroxidation, the oxidative degradation of lipids, is a critical process implicated in

numerous physiological and pathological conditions, including neurodegenerative diseases,

cardiovascular disorders, and cancer. A key family of enzymes driving this process is the

lipoxygenases (LOXs). Specifically, 12/15-lipoxygenase (12/15-LOX), also known as 15-

lipoxygenase-1 (15-LOX-1), plays a significant role by catalyzing the dioxygenation of

polyunsaturated fatty acids (PUFAs), leading to the formation of lipid hydroperoxides. This

initiates a cascade of events that can culminate in ferroptosis, an iron-dependent form of

regulated cell death characterized by the lethal accumulation of lipid peroxides.[1][2]

ML351 is a potent and highly selective inhibitor of human 12/15-LOX.[3][4] Its high specificity

and cell permeability make it an invaluable chemical probe for elucidating the role of 12/15-

LOX in lipid peroxidation pathways and for exploring the therapeutic potential of inhibiting this

enzyme in various disease models.[4][5] These application notes provide detailed protocols for
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utilizing ML351 to investigate its effects on 12/15-LOX activity and lipid peroxidation in both

biochemical and cellular contexts.

ML351: Properties and Quantitative Data
ML351 is a small molecule inhibitor with well-characterized biochemical and pharmacological

properties.

Table 1: Physicochemical and Pharmacokinetic Properties of ML351

Property Value Reference

Molecular Formula C₁₅H₁₁N₃O

Molecular Weight 249.27 g/mol [6]

CAS Number 847163-28-4

Solubility Soluble to 100 mM in DMSO

Aqueous Solubility 1.2 µM (in PBS) [4]

Storage Store at -20°C

Table 2: In Vitro Potency and Selectivity of ML351

Target/Assay IC₅₀ Selectivity Reference

Human 12/15-LOX

(15-LOX-1)
200 nM - [3][4][6]

5-LOX >50 µM >250-fold [4]

Platelet 12-LOX >50 µM >250-fold [4]

15-LOX-2 >50 µM >250-fold [4]

ovine COX-1 >50 µM >250-fold [4]

human COX-2 >50 µM >250-fold [4]
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Mechanism of Action: Inhibition of 12/15-LOX-
Mediated Lipid Peroxidation
ML351 acts as a tight-binding, mixed inhibitor of 12/15-LOX.[4] The enzyme 12/15-LOX

abstracts a hydrogen atom from a PUFA, typically found within cell membranes, and facilitates

the insertion of molecular oxygen. This creates a lipid hydroperoxide (L-OOH), a primary

product of lipid peroxidation. In the presence of ferrous iron (Fe²⁺), these lipid hydroperoxides

can be further converted into highly reactive lipid radicals, propagating a chain reaction of lipid

damage. This uncontrolled lipid peroxidation is a hallmark of ferroptosis.[1][2] By inhibiting

12/15-LOX, ML351 directly blocks the initial enzymatic step, thereby preventing the

accumulation of lipid peroxides and protecting cells from ferroptotic death.
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Caption: ML351 inhibits 12/15-LOX, blocking PUFA oxidation and subsequent ferroptosis.

Experimental Protocols
Here we provide detailed protocols for assessing the activity of ML351.

Protocol 1: In Vitro 12/15-Lipoxygenase Inhibition Assay
(UV-Vis Spectrophotometry)
This protocol is adapted from methods used in the characterization of ML351 and is designed

to measure the direct inhibitory effect of the compound on purified 12/15-LOX enzyme activity.
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[4] The assay monitors the formation of the conjugated diene product, which absorbs light at

234 nm.

A. Materials

Purified human 12/15-LOX enzyme

ML351 (stock solution in DMSO)

Arachidonic acid (substrate, stock solution in ethanol)

Assay Buffer: 25 mM HEPES, pH 7.5, 0.01% Triton X-100

DMSO (for control and dilutions)

UV-transparent 96-well plate or cuvettes

UV-Vis spectrophotometer capable of reading at 234 nm

B. Experimental Workflow
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1. Prepare Reagents
(Buffer, Substrate, ML351 dilutions)

2. Add Assay Buffer and
12/15-LOX Enzyme to Plate

3. Add ML351 or DMSO (Control)
Incubate for 15 min at RT

4. Initiate Reaction
by adding Arachidonic Acid

5. Immediately Measure Absorbance
at 234 nm over time

6. Calculate Initial Rates
and Determine IC₅₀

 

1. Seed HT-22 Cells
in 96-well plates

2. Incubate overnight
(~18 hours)

3. Pre-treat cells with
varying concentrations of ML351

4. Add Glutamate (e.g., 5 mM)
to induce oxidative stress

5. Incubate for 12-24 hours

6. Measure Cell Viability
using appropriate assay

7. Analyze Data and
Determine EC₅₀
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1. Prepare Cell Lysates or
Tissue Homogenates with BHT

3. Add Acid and TBA Reagent
to samples and standards

2. Prepare MDA Standards

4. Incubate at 95°C
for 60 minutes

5. Cool on Ice and
Centrifuge to pellet debris

6. Measure Absorbance (~532 nm)
or Fluorescence of Supernatant

7. Calculate MDA Concentration
using the standard curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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